Cas no 850797-74-9 (Benzaldehyde, 3,5-dichloro-2-[2-(4-morpholinyl)ethoxy]-)

• Product Name: Benzaldehyde, 3,5-dichloro-2-[2-(4-morpholinyl)ethoxy]-
• CAS No: 850797-74-9
• MF: C₁₃H₁₅Cl₂NO₃
• MW: 304.169101953506
• CID: 1832460
• PubChem ID: 28913655
• Update Time: 2025-06-08

Benzaldehyde, 3,5-dichloro-2-[2-(4-morpholinyl)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3,5-dichloro-2-[2-(4-morpholinyl)ethoxy]-
• XQORFTHBLFPSMK-UHFFFAOYSA-N
• 3,5-dichloro-2-(2-morpholin-4-ylethoxy)benzaldehyde
• 3,5-dichloro-2-(2-morpholin-4-yl-ethoxy)-benzaldehyde
• SCHEMBL5141414
• Z425839898
• 3,5-dichloro-2-[2-(morpholin-4-yl)ethoxy]benzaldehyde
• EN300-311348
• 850797-74-9

• Inchi： 1S/C13H15Cl2NO3/c14-11-7-10(9-17)13(12(15)8-11)19-6-3-16-1-4-18-5-2-16/h7-9H,1-6H2
• InChI Key： XQORFTHBLFPSMK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C=O)=C1OCCN1CCOCC1)Cl

Computed Properties

• Exact Mass: 303.0428987g/mol
• Monoisotopic Mass: 303.0428987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Benzaldehyde, 3,5-dichloro-2-[2-(4-morpholinyl)ethoxy]-

Benzaldehyde, 3,5-dichloro-2-[2-(4-morpholinyl)ethoxy]- (CAS No. 850797-74-9): A Comprehensive Overview

Benzaldehyde, 3,5-dichloro-2-[2-(4-morpholinyl)ethoxy]-, with CAS No. 850797-74-9, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its unique morpholine and dichlorobenzaldehyde moieties, exhibits versatile applications in research and industrial processes. Its molecular structure combines the reactivity of benzaldehyde with the functional diversity of morpholine, making it a valuable intermediate in synthetic chemistry.

The chemical name of this compound reflects its complex structure: 3,5-dichloro-2-[2-(4-morpholinyl)ethoxy]benzaldehyde. The presence of chlorine atoms at the 3 and 5 positions and the morpholine-ethoxy side chain at the 2 position contribute to its distinct chemical properties. Researchers often refer to it by its CAS number 850797-74-9 to ensure precise identification in databases and literature. This compound is frequently explored for its potential in drug discovery, pesticide formulation, and advanced material synthesis.

In recent years, the demand for Benzaldehyde, 3,5-dichloro-2-[2-(4-morpholinyl)ethoxy]- has surged due to its role in developing novel pharmaceuticals. Its morpholine component is a common pharmacophore in drugs targeting central nervous system (CNS) disorders and infectious diseases. Additionally, the dichlorobenzaldehyde moiety enhances its bioactivity, making it a candidate for antimicrobial and antifungal applications. These attributes align with current trends in precision medicine and green chemistry, where researchers seek efficient, sustainable synthetic pathways.

From an industrial perspective, CAS No. 850797-74-9 is valued for its stability and reactivity under controlled conditions. Its synthesis often involves multistep organic reactions, including etherification and chlorination, which are optimized for high yield and purity. The compound's solubility in common organic solvents like dimethyl sulfoxide (DMSO) and ethanol facilitates its use in laboratory settings. Moreover, its thermal stability makes it suitable for applications requiring elevated temperatures, such as polymer modification and catalysis.

The safety profile of Benzaldehyde, 3,5-dichloro-2-[2-(4-morpholinyl)ethoxy]- is well-documented, with studies emphasizing proper handling to avoid irritation. While not classified as hazardous under standard regulations, it is essential to follow Good Laboratory Practices (GLP) when working with this compound. Environmental considerations also play a role, as its biodegradability and ecotoxicity are evaluated to ensure compliance with REACH and other regulatory frameworks.

In the context of search engine optimization (SEO), users frequently inquire about the synthesis methods, applications, and suppliers of CAS No. 850797-74-9. Common queries include: *"What are the uses of 3,5-dichloro-2-[2-(4-morpholinyl)ethoxy]benzaldehyde?"* and *"How to synthesize morpholine-containing benzaldehyde derivatives?"* Addressing these questions, this article highlights the compound's relevance in cutting-edge research and industrial innovation.

Looking ahead, Benzaldehyde, 3,5-dichloro-2-[2-(4-morpholinyl)ethoxy]- is poised to remain a focal point in chemical R&D. Its adaptability to high-throughput screening and combinatorial chemistry positions it as a key player in discovering next-generation therapeutics and functional materials. As the scientific community continues to explore its potential, this compound will undoubtedly contribute to advancements in healthcare, agriculture, and technology.